(3-((2-Chlorophenoxy)methyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride

• IUPAC Name: [3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazol-5-yl]methanamine;hydrochloride
• InChI: InChI=1S/C10H10ClN3O2.ClH/c11-7-3-1-2-4-8(7)15-6-9-13-10(5-12)16-14-9;/h1-4H,5-6,12H2;1H
• InChI Key: SRERRQJAXAXJQX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC2=NOC(=N2)CN)Cl.Cl
• Molecular Formula: C10H11Cl2N3O2
• Molecular Weight: 276.12 g/mol

Description

(3-((2-Chlorophenoxy)methyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (3-((2-Chlorophenoxy)methyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride is not fully understood. However, it is believed to exert its effects through the inhibition of certain enzymes or receptors in the body.
Biochemical and Physiological Effects
Studies have shown that (3-((2-Chlorophenoxy)methyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride can exert various biochemical and physiological effects in the body. For example, it has been shown to have anti-inflammatory properties, as well as the ability to inhibit the growth of cancer cells. It has also been shown to have herbicidal activity, making it a potential candidate for use in agriculture.

Advantages and Limitations for Lab Experiments

One advantage of using (3-((2-Chlorophenoxy)methyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride in lab experiments is its potential to yield significant results in various fields of study. However, one limitation is that the compound may not be readily available, and its synthesis can be complex and time-consuming.

Future Directions

There are several future directions for the study of (3-((2-Chlorophenoxy)methyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride. One direction is to investigate its potential as a therapeutic agent for the treatment of various diseases. Another direction is to explore its potential as a herbicide for use in agriculture. Additionally, further research can be conducted to better understand the mechanism of action of this compound and to identify any potential side effects or limitations.

Synthesis Methods

The synthesis of (3-((2-Chlorophenoxy)methyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride involves the reaction of 2-chlorobenzyl chloride with 5-amino-1,2,4-oxadiazole in the presence of a base, followed by the reaction with formaldehyde. The resulting compound is then converted to the hydrochloride salt form using hydrochloric acid.

Scientific Research Applications

(3-((2-Chlorophenoxy)methyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride has been studied for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, this compound has been investigated as a potential therapeutic agent for the treatment of cancer, inflammation, and neurological disorders. In agriculture, it has been studied for its potential use as a herbicide. In material science, it has been investigated for its potential use as a building block for the synthesis of new materials.